Cas no 2229687-08-3 (3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol
• CAS No: 2229687-08-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5842484
• PubChem ID: 165707103
• Update Time: 2025-05-20

3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol
• 2229687-08-3
• EN300-1768774

• Inchi： 1S/C8H15NO/c1-2-3-4-8(9)5-7(10)6-8/h3-4,7,10H,2,5-6,9H2,1H3/b4-3+
• InChI Key： VNYCEFHERNJSGY-ONEGZZNKSA-N
• SMILES： OC1CC(/C=C/CC)(C1)N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol

Research Brief on 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol (CAS: 2229687-08-3): Recent Advances and Applications

3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol (CAS: 2229687-08-3) is a cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by an amino group and a butenyl substituent on a cyclobutane ring, serves as a versatile building block for the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol as a scaffold for designing novel kinase inhibitors. The researchers demonstrated that modifications to the amino and hydroxyl groups of the cyclobutane ring could enhance binding affinity to specific kinase targets, such as EGFR and CDK2. The study highlighted the compound's potential in overcoming drug resistance mechanisms observed in certain cancer types, making it a promising candidate for further preclinical evaluation.

In addition to its role in kinase inhibition, recent research has explored the application of this compound in the synthesis of peptidomimetics. A team from the University of Cambridge reported in Chemical Communications that 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol could be incorporated into peptide backbones to improve metabolic stability and bioavailability. The study showcased its utility in mimicking secondary structures of peptides, which is critical for targeting challenging biological pathways, such as those involved in neurodegenerative diseases.

Another significant advancement involves the use of 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol in fragment-based drug discovery (FBDD). A 2024 paper in Bioorganic & Medicinal Chemistry Letters described how this fragment could be optimized to develop small-molecule probes for studying protein-ligand interactions. The researchers employed X-ray crystallography and NMR spectroscopy to elucidate the binding modes of derivatives of this compound, providing valuable insights for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, recent efforts have focused on developing more efficient routes to produce 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol and its derivatives. A study in Organic Letters introduced a catalytic asymmetric synthesis method using chiral catalysts, achieving high enantioselectivity and yield. This advancement is particularly important for ensuring the reproducibility and scalability of the compound for industrial applications.

In conclusion, 3-amino-3-(but-1-en-1-yl)cyclobutan-1-ol (CAS: 2229687-08-3) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to peptidomimetic design. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology and neurology. Future studies are expected to explore its pharmacokinetic properties and in vivo efficacy, paving the way for clinical translation.